Cas no 2171595-46-1 (4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171595-46-1
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6340976
• PubChem ID: 165562984
• Update Time: 2025-05-27

4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[ethyl(3-methoxy-3-oxopropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171595-46-1
• EN300-1543180

• Inchi： 1S/C26H30N2O7/c1-3-28(15-14-24(31)34-2)25(32)22(12-13-23(29)30)27-26(33)35-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,3,12-16H2,1-2H3,(H,27,33)(H,29,30)
• InChI Key： ILEPRIYOTQTWSP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCC(=O)OC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Additional information on 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171595-46-1)

The compound 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171595-46-1) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and ester-functionalized side chains, makes it a valuable building block for advanced drug development. Researchers are increasingly interested in this compound due to its role in creating peptide-based therapeutics, a rapidly growing field addressing conditions like metabolic disorders and autoimmune diseases.

In recent years, the demand for custom peptide synthesis reagents has surged, driven by breakthroughs in bioconjugation techniques and targeted drug delivery systems. The ethyl ester and carbamoyl moieties in this compound provide unique reactivity profiles, enabling selective modifications that align with modern click chemistry approaches. Laboratories focusing on proteomics research or structure-activity relationship (SAR) studies frequently utilize derivatives of this molecule to investigate protein-protein interactions.

The Fmoc-protected amino acid segment of this compound deserves particular attention, as this protecting group remains a gold standard in solid-phase peptide synthesis (SPPS). With the pharmaceutical industry's shift toward personalized medicine, compounds like CAS 2171595-46-1 enable the production of tailored peptide sequences with precise functional group control. This aligns perfectly with current trends in biologics development, where researchers seek to overcome challenges in peptide stability and bioavailability.

From a synthetic chemistry perspective, the methoxy-3-oxopropyl moiety introduces valuable ester functionality that can participate in diverse transesterification reactions or serve as a precursor for hydroxamic acid derivatives. These characteristics make the compound particularly relevant for developing enzyme inhibitors, a hot topic in drug discovery forums and academic publications. The compound's butanoic acid terminus further enhances its utility as a linker molecule in bioconjugate vaccines and antibody-drug conjugates (ADCs).

Quality control of 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's high purity standards demanded by GMP manufacturing facilities. As the scientific community explores novel peptide-based diagnostics, this compound's derivatives may play crucial roles in developing molecular probes for disease detection.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing such specialized compounds. Manufacturers of CAS 2171595-46-1 are adopting atom-economical routes and catalytic processes to minimize waste generation, responding to the pharmaceutical industry's sustainability initiatives. This aligns with growing investor interest in ESG-compliant research chemicals.

The compound's potential extends to material science applications, where its bifunctional nature could contribute to smart polymer development. Researchers investigating stimuli-responsive materials for drug release systems may find the balanced hydrophilicity/lipophilicity of this molecule particularly advantageous. Such interdisciplinary applications demonstrate why this compound appears in patent literature covering biomedical coatings and tissue engineering scaffolds.

Storage and handling recommendations for 4-ethyl(3-methoxy-3-oxopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid typically emphasize protection from moisture and maintenance at controlled temperatures, reflecting standard practices for amino acid derivatives. These protocols ensure the compound's stability during long-term storage, a critical factor for research institutions maintaining chemical inventories for diverse projects.